Cas no 1047974-70-8 (1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride)
1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,1-bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride
- 1,1-bis(4-fluorophenyl)-2-[(3-methoxyphenyl)methylamino]ethanol;hydrochloride
- 1,1-bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-olhydrochloride
- 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride
-
- Inchi: 1S/C22H21F2NO2.ClH/c1-27-21-4-2-3-16(13-21)14-25-15-22(26,17-5-9-19(23)10-6-17)18-7-11-20(24)12-8-18;/h2-13,25-26H,14-15H2,1H3;1H
- InChI Key: BXWBDVCKLKILEO-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(CNCC1C=CC=C(C=1)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 412
- Topological Polar Surface Area: 41.5
1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 2J-308S-1MG |
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(3-methoxybenzyl)-1-ethanaminium chloride |
1047974-70-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-308S-5MG |
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(3-methoxybenzyl)-1-ethanaminium chloride |
1047974-70-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-308S-10MG |
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(3-methoxybenzyl)-1-ethanaminium chloride |
1047974-70-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-308S-50MG |
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(3-methoxybenzyl)-1-ethanaminium chloride |
1047974-70-8 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 2J-308S-100MG |
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(3-methoxybenzyl)-1-ethanaminium chloride |
1047974-70-8 | >90% | 100mg |
£146.00 | 2025-02-09 |
1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride
Comprehensive Overview of 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride (CAS No. 1047974-70-8)
The compound 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride (CAS No. 1047974-70-8) is a chemically synthesized molecule with significant potential in pharmaceutical research. Its complex structure, featuring fluorophenyl and methoxyphenyl groups, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its unique aminoethanol backbone and hydrochloride salt form.
In recent years, the demand for novel small-molecule compounds like 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride has surged due to advancements in precision medicine and targeted therapy. This compound's structural attributes align with current trends in drug design, where fluorine substitution is often employed to enhance bioavailability and metabolic stability. Its CAS No. 1047974-70-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.
One of the key questions researchers often ask is: "What are the potential therapeutic applications of 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride?" Preliminary studies suggest its utility in modulating specific receptor interactions, particularly in the central nervous system. The presence of 4-fluorophenyl and 3-methoxyphenyl moieties may contribute to its binding affinity, making it a candidate for further investigation in neurological disorders.
Another hot topic in the scientific community is the synthetic route for CAS No. 1047974-70-8. Optimizing its synthesis is critical for scaling up production while maintaining high purity. The hydrochloride salt form of this compound offers improved solubility, a factor often highlighted in pharmacokinetic studies. Researchers are also exploring its structure-activity relationship (SAR) to identify derivatives with enhanced efficacy.
The compound's molecular weight and chemical stability are additional areas of interest. Given the growing emphasis on green chemistry, scientists are evaluating environmentally friendly methods to synthesize 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.
In summary, 1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride (CAS No. 1047974-70-8) represents a promising candidate for future drug development. Its unique chemical profile and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon play a pivotal role in addressing unmet medical needs.
1047974-70-8 (1,1-Bis(4-fluorophenyl)-2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)